Cas no 1357945-76-6 (3,4-Dibromo-1H-pyrazolo3,4-cpyridine)

3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine is a brominated heterocyclic compound featuring a pyrazolopyridine core structure. This scaffold is of significant interest in medicinal and agrochemical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The presence of bromine atoms at the 3- and 4-positions enhances its reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid fused-ring system contributes to improved binding affinity in target interactions, making it valuable for drug discovery. The compound is typically handled under inert conditions due to its sensitivity. High purity grades are available for research applications requiring precise structural modifications.

3,4-Dibromo-1H-pyrazolo3,4-cpyridine structure

1357945-76-6 structure

Product Name:3,4-Dibromo-1H-pyrazolo3,4-cpyridine

CAS No:1357945-76-6

MF:C₆H₃Br₂N₃

MW:276.916118860245

MDL:MFCD22380435

CID:1240072

PubChem ID:97289945

Update Time:2025-06-10

3,4-Dibromo-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-dibromo-1h-pyrazolo[3,4-c]pyridine
- DTXSID501275433
- 3,4-dibromo-2H-pyrazolo[3,4-c]pyridine
- 1357945-76-6
- 1H-Pyrazolo[3,4-c]pyridine, 3,4-dibromo-
- 3,4-Dibromo-1H-pyrazolo3,4-cpyridine
- MDL： MFCD22380435
- Inchi： 1S/C6H3Br2N3/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H,(H,10,11)
- InChI Key： KURIEZBDQSXVCJ-UHFFFAOYSA-N
- SMILES： BrC1=C2C(=CN=CC2=NN1)Br

Computed Properties

Exact Mass: 276.86732g/mol
Monoisotopic Mass: 274.86937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 41.6Å²

3,4-Dibromo-1H-pyrazolo3,4-cpyridine Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

3,4-Dibromo-1H-pyrazolo3,4-cpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D187285-50mg	3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine	1357945-76-6		50mg	$ 560.00	2022-06-05
TRC	D187285-100mg	3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine	1357945-76-6		100mg	$ 930.00	2022-06-05
Chemenu	CM273399-1g	3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine	1357945-76-6	97%	1g	$1470	2023-02-18
Matrix Scientific	189028-500mg	3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine	1357945-76-6		500mg	$1050.00	2023-09-07
Matrix Scientific	189028-1g	3,4-Dibromo-1H-pyrazolo[3,4-c]pyridine	1357945-76-6		1g	$1800.00	2023-09-07